2-(naphthalen-2-yloxy)-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-naphthalen-2-yloxy-N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C21H22N4O3S2/c26-18(13-28-17-9-8-15-6-2-3-7-16(15)12-17)22-20-23-24-21(30-20)29-14-19(27)25-10-4-1-5-11-25/h2-3,6-9,12H,1,4-5,10-11,13-14H2,(H,22,23,26)
• InChI Key: BAECBXKLXBLJPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NN=C(S2)NC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H22N4O3S2
• Molecular Weight: 442.6 g/mol

Description

2-(naphthalen-2-yloxy)-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H22N4O3S2 and its molecular weight is 442.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

A study by Mokhtary & Torabi (2017) explored the synthesis of 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol derivatives through a one-pot reaction under ultrasound irradiation using Fe3O4 magnetic nanoparticles. This method offers advantages such as clean methodologies, easy workup, and high yields, demonstrating the compound's relevance in facilitating efficient synthesis processes (M. Mokhtary & Mogharab Torabi, 2017).

Biological Activities and Drug Discovery

Anti-Parkinson's Activity

Gomathy et al. (2012) synthesized novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)] acetamide derivatives and evaluated their anti-Parkinson's activity. Certain derivatives exhibited potent free radical scavenging activity and significant anti-Parkinson's activity in an in vivo model, highlighting their potential as therapeutic agents for Parkinson's disease (S. Gomathy et al., 2012).

Anti-HIV Activity

Hamad et al. (2010) developed a series of naphthalene derivatives showing inhibitory activity against HIV-1 and HIV-2, suggesting their potential as antiviral agents. One derivative, in particular, was identified as a potent inhibitor, presenting a new direction for antiviral drug development (Nawar S. Hamad et al., 2010).

Anticonvulsant Activity

Ghareb et al. (2017) conducted a study on novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro[4.4]nonane-3,8-dione derivatives, revealing their potential as anticonvulsant agents. The compounds showed significant delay in the onset of convulsions and prolongation of survival time in an in vivo model, indicating their potential for development into anticonvulsant medications (Nagat Ghareb et al., 2017).

Molecular Modelling and Computational Studies

Density functional theory (DFT) studies have been performed to explore the molecular properties of acetamide derivatives, including their reactivity and interaction with biological molecules. Such studies are crucial for understanding the mechanism of action of potential drugs at the molecular level and for designing more effective compounds (M. Oftadeh et al., 2013).